PIM2
  • AZD1208 hydrochloride
    AZD1208 hydrochloride
    • Cat. No.:
    • B560551
    • CAS No.:
    • Molecular Formula:
    • C21H22ClN3O2S
    • Molecular Weight:
    • 415.9 g/mol
    Description
    AZD1208 hydrochloride is a novel, orally bioavailable, highly selective PIM kinases inhibitor.
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  • GDC-0339
    GDC-0339
    • Cat. No.:
    • B607617
    • CAS No.:
    • 1428569-85-0
    • Molecular Formula:
    • C20H22F3N7OS
    • Molecular Weight:
    • 465.5 g/mol
    Description
    GDC-0339 is a bioavailable and efficacious PIM inhibitor for multiple myeloma.
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  • PIM-447 dihydrochloride
    PIM-447 dihydrochloride
    • Cat. No.:
    • B608556
    • CAS No.:
    • Molecular Formula:
    • C24H25Cl2F3N4O
    • Molecular Weight:
    • 513.4 g/mol
    Description
    PIM447 is a pan-Pim kinase inhibitor (Kis = 6, 18, and 9 pM for Pim-1, Pim-2, and Pim-3, respectively). It is selective for Pim kinases over a panel of 383 non-mutant kinases at 1 µM. PIM447 inhibits cell growth...
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  • SMI-16a
    SMI-16a
    • Cat. No.:
    • B1681828
    • CAS No.:
    • Molecular Formula:
    • C13H13NO3S
    • Molecular Weight:
    • 263.31 g/mol
    Description
    SMI-16a is a Pim-1 kinase inhibitor (IC50 = 63 nM). It is selective for Pim-1 over a panel of 60 kinases. SMI-16a (5 μM) inhibits phosphorylation of the Pim-1 target protein Bad in DU145-Pim cells and inhibits t...
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  • SMI-4a
    SMI-4a
    • Cat. No.:
    • B1681830
    • CAS No.:
    • 438190-29-5
    • Molecular Formula:
    • C11H6F3NO2S
    • Molecular Weight:
    • 273.23 g/mol
    Description
    The serine/threonine Pim kinases have been suggested to promote the activity of the rapamycin-sensitive mammalian target of rapamycin (mTORC1), which regulates cell growth and survival. Pim kinases are overexpre...
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  • CRT0066101 dihydrochloride
    CRT0066101 dihydrochloride
    • Cat. No.:
    • B10779528
    • CAS No.:
    • Molecular Formula:
    • C18H24Cl2N6O
    • Molecular Weight:
    • 411.3 g/mol
    Description
    CRT0066101 dihydrochloride is a useful research compound. Its molecular formula is C18H24Cl2N6O and its molecular weight is 411.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CRT0066101 d...
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  • HTH-01-091
    HTH-01-091
    • Cat. No.:
    • B10861829
    • CAS No.:
    • Molecular Formula:
    • C26H28Cl2N4O2
    • Molecular Weight:
    • 499.4 g/mol
    Description
    HTH-01-091 is a useful research compound. Its molecular formula is C26H28Cl2N4O2 and its molecular weight is 499.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HTH-01-091 suitable for man...
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  • Pim-IN-2
    Pim-IN-2
    • Cat. No.:
    • B15136001
    • CAS No.:
    • Molecular Formula:
    • C19H22N4O2
    • Molecular Weight:
    • 338.4 g/mol
    Description
    Pim-IN-2 is a useful research compound. Its molecular formula is C19H22N4O2 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pim-IN-2 suitable for many resea...
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  • SMI-16a
    SMI-16a
    • Cat. No.:
    • B15602568
    • CAS No.:
    • Molecular Formula:
    • C13H13NO3S
    • Molecular Weight:
    • 263.31 g/mol
    Description
    SMI-16a is a useful research compound. Its molecular formula is C13H13NO3S and its molecular weight is 263.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SMI-16a suitable for many resear...
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  • CRT0066101
    CRT0066101
    • Cat. No.:
    • B15605528
    • CAS No.:
    • Molecular Formula:
    • C18H22N6O
    • Molecular Weight:
    • 338.4 g/mol
    Description
    protein kinase D inhibitor with antineoplastic activity
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